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Compound of Interest

Compound Name: 2-Methylheptanal

Cat. No.: B049883

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Methylheptanal, a branched-chain aldehyde with the chemical formula C8H160, is a volatile
organic compound with applications in the flavor and fragrance industry.[1] A thorough
understanding of its fundamental physicochemical properties, such as its boiling and melting
points, is crucial for its application in research, particularly in fields requiring precise control
over physical state and volatility. This technical guide provides a concise overview of these key
thermal properties, supported by available data.

Physicochemical Data

The thermal properties of 2-Methylheptanal are summarized in the table below. These values
are critical for predicting the compound's behavior under various experimental and processing
conditions.
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Property Value Conditions
Boiling Point 163 °C at 760 mmHg
Melting Point -76 °C

Molecular Formula C8H160

Molar Mass 128.212 g/mol

Density 0.809 g/cm?3

CAS Number 16630-91-4

Data sourced from ChemBK and the NIST WebBook.[1][2]

Experimental Protocols

The determination of boiling and melting points for a compound like 2-Methylheptanal typically
follows standardized laboratory procedures.

Boiling Point Determination

The boiling point of a liquid is the temperature at which its vapor pressure equals the external
pressure. For a standard boiling point, the external pressure is defined as 1 atmosphere (760
mmHg). A common laboratory method for determining the boiling point is distillation.

Methodology:
o Asample of 2-Methylheptanal is placed in a distillation flask.

e The flask is heated, and a thermometer is positioned to measure the temperature of the
vapor that distills.

e The temperature at which the liquid boils and its vapor temperature remains constant is
recorded as the boiling point.

Melting Point Determination
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The melting point of a substance is the temperature at which it changes state from solid to
liquid. For crystalline solids, this transition is typically sharp.

Methodology:
o Asmall, powdered sample of the solidified compound is placed into a capillary tube.

e The capillary tube is placed in a melting point apparatus, which allows for controlled heating
and clear observation of the sample.

o The temperature is slowly increased, and the range from the temperature at which the first
drop of liquid appears to the temperature at which the entire sample is liquid is recorded as
the melting point range.

Logical Relationships in Physicochemical Property
Determination

The following diagram illustrates the logical workflow for characterizing the primary physical
states of a chemical compound based on its melting and boiling points.
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Caption: Workflow for determining the physical state of 2-Methylheptanal.

Due to the nature of 2-Methylheptanal as a simple aldehyde, it is not typically involved in
complex biological signaling pathways relevant to drug development. Therefore, a signaling
pathway diagram is not applicable.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physicochemical
Properties of 2-Methylheptanal]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b049883#boiling-point-and-melting-point-of-2-
methylheptanal]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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